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Compound of Interest

Compound Name:
2-(2-Hydroxy-1-

oxopropoxy)propionic acid

Cat. No.: B1198817 Get Quote

Technical Support Center: 2-(2-Hydroxy-1-
oxopropoxy)propionic acid
Welcome to the technical support center for "2-(2-Hydroxy-1-oxopropoxy)propionic acid"

(CAS: 617-57-2), also known as lactoyl-lactic acid. This resource is designed to assist

researchers, scientists, and drug development professionals in optimizing the storage and

handling of this compound to ensure its stability and integrity throughout experimental

workflows.

Frequently Asked Questions (FAQs)
Q1: What is "2-(2-Hydroxy-1-oxopropoxy)propionic acid" and what is its primary

application?

A1: "2-(2-Hydroxy-1-oxopropoxy)propionic acid" is the dimer of lactic acid. It is a key

oligomer in the synthesis and degradation of polylactic acid (PLA), a biodegradable polymer

widely used in biomedical applications, including drug delivery systems and medical implants.

[1] Its stability is crucial for the performance and shelf-life of PLA-based products.

Q2: What are the main factors that affect the stability of this compound?
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A2: The primary factors affecting the stability of "2-(2-Hydroxy-1-oxopropoxy)propionic acid"

are temperature, humidity (moisture), and pH.[2][3] Exposure to elevated temperatures and

high humidity can lead to significant degradation through hydrolysis. The compound is also

susceptible to degradation in both acidic and alkaline conditions.

Q3: What are the typical degradation products?

A3: The main degradation product of "2-(2-Hydroxy-1-oxopropoxy)propionic acid" is lactic

acid, formed through the hydrolysis of the ester bond.[4] Under certain conditions, further

polymerization can occur, leading to the formation of higher molecular weight oligomers.

Q4: What are the ideal short-term and long-term storage conditions?

A4: For short-term storage, it is recommended to keep the compound in a cool, dry place,

protected from light. For long-term storage, the compound should be stored at or below 4°C in

a desiccated, inert atmosphere (e.g., under argon or nitrogen) to minimize hydrolysis.
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Problem Potential Cause Recommended Solution

Change in physical

appearance (e.g., clumping,

discoloration)

Moisture absorption and

potential degradation.

Store the compound in a

desiccator with a suitable

drying agent. Ensure the

container is tightly sealed. For

long-term storage, consider

vacuum sealing.

Unexpected experimental

results (e.g., altered biological

activity, inconsistent analytical

readings)

Degradation of the compound

leading to the presence of

impurities (lactic acid) or a

decrease in the concentration

of the active molecule.

Verify the purity of the

compound using an

appropriate analytical method

like HPLC. If degradation is

confirmed, obtain a fresh batch

and ensure stringent storage

conditions are maintained.

Decrease in pH of a solution

containing the compound over

time

Hydrolysis of the ester linkage,

leading to the formation of

lactic acid, which is acidic.

Prepare solutions fresh before

use. If solutions need to be

stored, use a buffered system

and store at low temperatures

(2-8°C) for a limited time.

Monitor the pH of the solution

before each use.

Insolubility or incomplete

dissolution in a previously

suitable solvent

Polymerization or degradation

into less soluble products.

Attempt sonication to aid

dissolution. If the issue

persists, it is indicative of

significant degradation. A fresh

sample should be used.

Quantitative Stability Data
The following tables summarize the stability of polylactic acid (PLA) and its oligomers under

various conditions. This data can be used as a proxy to understand the stability profile of "2-(2-
Hydroxy-1-oxopropoxy)propionic acid".

Table 1: Effect of Temperature and Relative Humidity on PLA Stability
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Temperature
Relative Humidity
(RH)

Observation Reference

25°C 98%

75% decrease in

number average

molecular weight over

130 days.

[2]

5°C 98%

35% decrease in

number average

molecular weight over

130 days.

[2]

40°C -

PLA is reported to be

stable for up to 180

days.

60°C -

Clear decomposition

observed in just 10

days.

55°C 50% and 100%

Degradation rate is

enhanced by the

increase in both

temperature and

relative humidity.

[5]

Table 2: Hydrolytic Degradation Kinetics of Lactic Acid Oligomers
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Condition Rate Constant (k)
Degradation
Mechanism

Reference

37°C, pH 7.2 (with

free hydroxyl end)

k_bb_ = 2.7 h⁻¹

(pseudo first-order)

Predominantly chain

end scission via a

backbiting

mechanism.

[6]

37°C, pH 7.2 (with

acetylated hydroxyl

end)

k_r_ = 0.022 h⁻¹

(pseudo first-order)

Random chain

scission becomes the

rate-limiting step.

[6]

Experimental Protocols
Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a general method for the analysis of "2-(2-Hydroxy-1-
oxopropoxy)propionic acid" and its primary degradation product, lactic acid.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of acetonitrile and a phosphate buffer (pH 2.5-

3.0). The exact ratio should be optimized for best separation (e.g., 20:80 v/v).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 210 nm.

Injection Volume: 20 µL.

Sample Preparation:

Accurately weigh and dissolve the sample in the mobile phase to a known concentration

(e.g., 1 mg/mL).

Filter the sample solution through a 0.45 µm syringe filter before injection.
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Standard Preparation: Prepare standard solutions of "2-(2-Hydroxy-1-
oxopropoxy)propionic acid" and lactic acid in the mobile phase at known concentrations to

be used for peak identification and quantification.

Protocol 2: Accelerated Stability Testing

This protocol can be used to predict the long-term stability of the compound.

Sample Preparation: Prepare multiple, identical samples of the compound in vials. Some

vials should be sealed under ambient conditions, while others should be sealed under an

inert atmosphere (e.g., argon or nitrogen).

Storage Conditions: Place the vials in stability chambers maintained at accelerated

conditions. A common condition for accelerated testing is 40°C ± 2°C and 75% RH ± 5% RH.

Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 2, 4, and 6 weeks).

Analysis: Analyze the withdrawn samples for purity and degradation products using the

HPLC method described in Protocol 1.

Data Evaluation: Plot the concentration of the parent compound and degradation products

over time to determine the degradation kinetics and estimate the shelf life under normal

storage conditions.
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Caption: Primary degradation pathway of 2-(2-Hydroxy-1-oxopropoxy)propionic acid.
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Caption: Experimental workflow for HPLC-based purity assessment.
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Caption: Troubleshooting logic for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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